3-Allyl-4,5-dimethoxybenzoic acid

• IUPAC Name: 3,4-dimethoxy-5-prop-2-enylbenzoic acid
• InChI: InChI=1S/C12H14O4/c1-4-5-8-6-9(12(13)14)7-10(15-2)11(8)16-3/h4,6-7H,1,5H2,2-3H3,(H,13,14)
• InChI Key: OOIOZZQYJBKCMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)CC=C)C(=O)O
• Molecular Formula: C12H14O4
• DSSTOX Substance ID: DTXSID30429306
• Molecular Weight: 222.24 g/mol
• CAS RN: 647855-45-6

Description

The compound of interest, 3-Allyl-4,5-dimethoxybenzoic acid, is a derivative of benzoic acid where the benzene ring is substituted with methoxy groups at positions 4 and 5, and an allyl group at position 3. While the specific compound is not directly studied in the provided papers, they do offer insights into the structural characteristics of similar compounds. For instance, the crystal structure of 3,4-dimethoxybenzoic acid has been determined, showing that it crystallizes in a centrosymmetric triclinic space group and forms hydrogen-bonded dimers . Similarly, 3,4,5-triethoxybenzoic acid forms a planar dimer through hydrogen bonds in its crystal structure . These findings suggest that the substitution pattern on the benzene ring can significantly influence the molecular conformation and intermolecular interactions of such compounds.

Synthesis Analysis

Although the synthesis of 3-Allyl-4,5-dimethoxybenzoic acid is not explicitly discussed in the provided papers, the synthesis of related compounds typically involves the functionalization of the benzene ring with the desired substituents. The papers do not provide a direct synthesis route for the compound , but they do imply that the synthesis of benzoic acid derivatives often requires careful consideration of the reactivity and position of substituents on the aromatic ring .

Molecular Structure Analysis

The molecular structure of benzoic acid derivatives is crucial as it affects their physical and chemical properties. The crystal structure analysis of 3,4-dimethoxybenzoic acid reveals that it forms hydrogen-bonded dimers, which is a common feature in carboxylic acids due to the presence of the carboxyl group . The 3,4,5-triethoxybenzoic acid also shows a similar dimer formation in its crystal structure . These observations suggest that 3-Allyl-4,5-dimethoxybenzoic acid may also exhibit dimerization through hydrogen bonding, although the presence of the allyl group could introduce additional interactions or steric effects.

Chemical Reactions Analysis

The papers provided do not discuss the chemical reactions of 3-Allyl-4,5-dimethoxybenzoic acid specifically. However, they do mention the interactions of similar benzoic acid derivatives with N-donor compounds, indicating that the functional groups on the benzene ring are reactive and can participate in the formation of supramolecular assemblies through hydrogen bonding . This suggests that the compound may also engage in chemical reactions that involve its carboxyl and methoxy groups, potentially leading to the formation of molecular adducts or complexes.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzoic acid derivatives are influenced by their molecular structure. The crystallographic data for 3,4-dimethoxybenzoic acid and 3,4,5-triethoxybenzoic acid provide insights into their solid-state properties, such as crystallization behavior and dimer formation . These properties are often related to the compound's melting point, solubility, and reactivity. Although the specific physical and chemical properties of 3-Allyl-4,5-dimethoxybenzoic acid are not detailed in the papers, it can be inferred that the methoxy and allyl substituents would affect its polarity, solubility in organic solvents, and potential to participate in addition reactions due to the presence of the double bond in the allyl group.

Scientific Research Applications

• Antioxidant and Antibacterial Activities
  • Field : Biochemistry.
  • Application : This compound has been used in the synthesis of novel benzamide compounds, which have shown antioxidant and antibacterial activities.
  • Method : The benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products were purified, and their analysis was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.
  • Results : Some of the synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards. One of the benzamide compounds has been shown to exhibit effective metal chelate activity. The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria.

Future Directions

As 3-Allyl-4,5-dimethoxybenzoic acid is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers, it may be used in future research to explore its properties and potential applications.